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Compound of Interest

Compound Name: 8,9-Dihydrobenz[a]anthracene-d9

Cat. No.: B15559828

Technical Guide: Safety and Handling of 8,9-
Dihydrobenz[a]Janthracene-d9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 8,9-Dihydrobenz[a]anthracene-d9. As a specific Safety Data Sheet (SDS) for
this deuterated compound is not readily available, this guide synthesizes information from the
SDSs of structurally related polycyclic aromatic hydrocarbons (PAHs) and deuterated
analogues. The provided protocols and data should be considered as a baseline for safe
laboratory practices.

Compound Identification and Properties

8,9-Dihydrobenz[a]anthracene-d9 is a deuterated form of 8,9-Dihydrobenz[aJanthracene, a
polycyclic aromatic hydrocarbon.[1] While specific quantitative data for the deuterated form is
limited, the properties of the parent compound and related anthracenes provide a strong
indication of its characteristics.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula CisHsDo Clearsynth
Molecular Weight 239.36 g/mol Clearsynth
Appearance Likely a solid General knowledge
Storage Temperature -20°C recommended MedChemExpress|[2]

Note: Data is based on available information for 8,9-Dihydrobenz[aJanthracene-d9 and

related compounds.

Hazard Identification and Toxicological Data

As a member of the PAH family, 8,9-Dihydrobenz[a]anthracene-d9 should be handled as a
potentially hazardous substance. The parent compound, Benz[a]anthracene, is known to be a
carcinogen.[3] Deuteration is not expected to significantly alter the hazardous nature of the

molecule.

Table 2: Toxicological Profile (Based on Benz[a]anthracene)

Hazard Classification Description Source

Known to the State of
Carcinogenicity California to cause cancer Sigma-Aldrich[3]
(Prop. 65)

No specific data available for
Acute Toxicit 8,9-Dihydrobenz[a]anthracene-
cute Toxici
Y d9. Handle with care to avoid

exposure.

) Very toxic to aquatic life with ) _
Environmental Hazard ) Sigma-Aldrich[3]
long lasting effects.

Experimental Protocols for Safe Handling
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Adherence to strict safety protocols is mandatory when working with 8,9-

Dihydrobenz[a]anthracene-d9.

Personal Protective Equipment (PPE)

Gloves: Wear suitable chemical-resistant gloves (e.g., nitrile) tested according to EN 374.
Dispose of contaminated gloves after use.[3]

Eye Protection: Use safety goggles with side protection.[4]
Lab Coat: A lab coat must be worn to prevent skin contact.

Respiratory Protection: If working with the solid form where dust may be generated, or with
solutions that may produce aerosols, use a particle respirator (e.g., P95) or a higher-level
respirator as appropriate.[5]

Handling and Storage

Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[2][6]

Avoiding Contamination: Avoid inhalation, and contact with eyes and skin.[2] Do not eat,
drink, or smoke in the handling area.[6]

Storage: Keep the container tightly sealed in a cool, dry, and well-ventilated place.[2][6]
Protect from light.[6] Recommended storage is at -20°C.[2]

Incompatible Materials: Avoid contact with strong oxidizing agents.[6]

First-Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[5][6]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation persists.[5][6]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.[6][7]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[5][6]

Spill and Waste Disposal

o Spill Containment: In case of a spill, prevent further leakage. Absorb solutions with an inert
liquid-binding material. For solid spills, sweep up carefully to avoid dust formation.[2][5]

o Cleaning: Decontaminate surfaces by scrubbing with a suitable solvent like alcohol.[2]

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
Do not allow the product to enter drains or water courses.[2][3]

Workflow and Logical Relationships

The following diagrams illustrate the safe handling workflow and the logical relationships in
hazard mitigation.
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Safe Handling Workflow for 8,9-Dihydrobenz[a]anthracene-d9
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [8,9-Dihydrobenz[a]anthracene-d9 safety data sheet and
handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15559828#8-9-dihydrobenz-a-anthracene-d9-safety-
data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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